Cas no 19759-40-1 (Benzenemethanol, a,4-dimethyl-, 1-acetate)
19759-40-1 structure
Product Name:Benzenemethanol, a,4-dimethyl-, 1-acetate
CAS No:19759-40-1
MF:C11H14O2
MW:178.227663516998
CID:123738
PubChem ID:89214
Update Time:2025-04-18
Benzenemethanol, a,4-dimethyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a,4-dimethyl-, 1-acetate
- 1-(4-Methylphenyl)ethyl acetate
- Α,4-DIMETHYLBENZYL ALCOHOL ACETATE
- alpha,4-Dimethylbenzyl acetate
- Benzenemethanol, alpha,4-dimethyl-, 1-acetate
- Benzenemethanol, alpha,4-dimethyl-, acetate
- Benzyl alcohol, p,alpha-dimethyl-, acetate
- alpha,4-dimethyl-benzenemethano acetate
- ACETIC ACID 1-P-TOLYL-ETHYL ESTER
- 1-(4-Methylphenyl)ethanol acetate
- α,4-Dimethylbenzenemethanol acetate
- Acetic acid α-methyl-4-methylbenzyl ester
- Acetic acid 1-(4-methylphenyl)ethyl ester
- Benzenemethanol, .alpha.,4-dimethyl-, Acetate
- 1(4-methylphenyl) ethyl acetate
- alpha,4-dimethylbenzylacetate
- NS00047631
- EINECS 243-273-3
- 19759-40-1
- SCHEMBL13777889
- Benzenemethanol, .alpha.,4-dimethyl-, 1-acetate
- 1-(p-methylphenyl)ethyl acetate
- DTXSID40864901
-
- Inchi: 1S/C11H14O2/c1-8-4-6-11(7-5-8)9(2)13-10(3)12/h4-7,9H,1-3H3
- InChI Key: HOKHCDLSYKTSOU-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.013
- Boiling Point: 233.6°Cat760mmHg
- Flash Point: 94.6°C
- Refractive Index: 1.499
- PSA: 26.3
Benzenemethanol, a,4-dimethyl-, 1-acetate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
19759-40-1 (Benzenemethanol, a,4-dimethyl-, 1-acetate) Related Products
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